4-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(4-chloro-2-methoxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13ClO3/c1-17-13-8-10(15)4-5-11(13)9-3-6-12(16)14(7-9)18-2/h3-8,16H,1-2H3
• InChI Key: FYOWHZZQTJOZTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C=C(C=C2)Cl)OC)O
• Molecular Formula: C14H13ClO3
• DSSTOX Substance ID: DTXSID20685676
• Molecular Weight: 264.70 g/mol
• CAS RN: 1261989-50-7

Description

4-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol, or 4-chloro-2-methoxyphenol, is a phenolic compound with a molecular formula of C8H9ClO2. It is an aromatic compound that is used in a variety of applications, such as in the synthesis of pharmaceuticals, in the production of dyes, and as a precursor in the production of other chemicals. 4-chloro-2-methoxyphenol has been extensively studied in the scientific community in order to better understand its properties and applications.

Scientific Research Applications

4-chloro-2-methoxyphenol has been studied extensively in the scientific community due to its potential applications in the synthesis of drugs, dyes, and other chemicals. It has been used as a starting material in the synthesis of a variety of drugs, such as the anti-diabetic drug glimepiride, and it has also been used as a starting material in the synthesis of dyes, such as the dye 4-chloro-2-methoxy-1,2-diphenyl-1-phenyl-1-ethanol. 4-chloro-2-methoxyphenol has also been used as a starting material in the synthesis of other chemicals, such as the insecticide 4-chloro-2-methoxy-1-methyl-2-phenyl-1-propanone.

Mechanism of Action

The mechanism of action of 4-chloro-2-methoxyphenol is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase is thought to be responsible for the effects of 4-chloro-2-methoxyphenol on the central nervous system.
Biochemical and Physiological Effects
4-chloro-2-methoxyphenol has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase is thought to be responsible for the effects of 4-chloro-2-methoxyphenol on the central nervous system, including the stimulation of the release of dopamine and serotonin. In addition, 4-chloro-2-methoxyphenol has been shown to have anti-inflammatory and antioxidant properties, as well as an inhibitory effect on the enzyme cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

4-chloro-2-methoxyphenol has several advantages and limitations when used in lab experiments. One advantage of using 4-chloro-2-methoxyphenol in lab experiments is that it is relatively easy to obtain and synthesize. In addition, 4-chloro-2-methoxyphenol is relatively stable and has a low toxicity. However, there are also some limitations to using 4-chloro-2-methoxyphenol in lab experiments. For example, 4-chloro-2-methoxyphenol has a low solubility in water, which can make it difficult to use in aqueous solutions. In addition, 4-chloro-2-methoxyphenol can be degraded by light, which can limit its use in experiments that require light exposure.

Future Directions

There are a variety of potential future directions for research on 4-chloro-2-methoxyphenol. One potential direction is to further explore the biochemical and physiological effects of 4-chloro-2-methoxyphenol, such as its effects on the central nervous system and its anti-inflammatory and antioxidant properties. Another potential direction is to explore the potential applications of 4-chloro-2-methoxyphenol in the synthesis of drugs, dyes, and other chemicals. Finally, further research could be done to explore the potential for using 4-chloro-2-methoxyphenol in the development of new drugs, dyes, and other chemicals.

Synthesis Methods

4-chloro-2-methoxyphenol can be synthesized through a variety of methods, including the reaction of 4-chlorophenol with methanol in the presence of an acid catalyst, such as sulfuric acid. This reaction produces 4-chloro-2-methoxyphenol and water as the by-products. Another method of synthesis involves the reaction of 4-chlorophenol with dimethyl sulfoxide in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces 4-chloro-2-methoxyphenol, dimethyl sulfide, and water as the by-products.